Cas no 885949-91-7 (2-Butylbenzo[d]oxazol-5-amine)

• Product Name: 2-Butylbenzo[d]oxazol-5-amine
• CAS No: 885949-91-7
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD06659585
• CID: 993225
• PubChem ID: 2764340
• Update Time: 2025-10-29

2-Butylbenzo[d]oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-Butylbenzo[d]oxazol-5-amine
• 2-Butyl-1,3-benzoxazol-5-amine
• 2-(But-1-yl)-1,3-benzoxazol-5-amine
• 2-butylbenzoxazole-5-ylamine
• AKOS000182152
• MFCD06659585
• CS-0322097
• 885949-91-7
• 7Y-0705
• DTXSID50377411

• MDL： MFCD06659585
• Inchi： 1S/C11H14N2O/c1-2-3-4-11-13-9-7-8(12)5-6-10(9)14-11/h5-7H,2-4,12H2,1H3
• InChI Key： GNCQBYWFIUBHEZ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2N=C1CCCC)N

Computed Properties

• Exact Mass: 190.11100
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Boiling Point: 155°/0.4mm
• PSA: 52.05000
• LogP: 3.33380

2-Butylbenzo[d]oxazol-5-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-Butylbenzo[d]oxazol-5-amine

Comprehensive Overview of 2-Butylbenzo[d]oxazol-5-amine (CAS No. 885949-91-7): Properties, Applications, and Industry Insights

The compound 2-Butylbenzo[d]oxazol-5-amine (CAS No. 885949-91-7) is a specialized organic molecule featuring a benzoxazole core structure substituted with a butyl group and an amine functional group. This unique combination of structural elements grants the compound distinct chemical and physical properties, making it valuable in various research and industrial applications. The benzoxazole scaffold is widely recognized for its role in pharmaceuticals, agrochemicals, and material science, and the introduction of the butyl side chain and amine group further enhances its versatility.

In recent years, the demand for heterocyclic compounds like 2-Butylbenzo[d]oxazol-5-amine has surged due to their potential in drug discovery and material innovation. Researchers are particularly interested in its pharmacological properties, as benzoxazole derivatives have demonstrated antimicrobial, anti-inflammatory, and anticancer activities. The CAS No. 885949-91-7 is frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance in both scientific and commercial spheres.

The synthesis of 2-Butylbenzo[d]oxazol-5-amine typically involves multi-step organic reactions, including cyclization and functional group modifications. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been explored to improve yield and purity. These methods align with the broader industry trend toward green chemistry and sustainable manufacturing, topics that resonate strongly with today's environmentally conscious stakeholders.

Beyond pharmaceuticals, 2-Butylbenzo[d]oxazol-5-amine has garnered attention in the field of organic electronics. Its conjugated system and electron-donating amine group make it a candidate for use in OLEDs (organic light-emitting diodes) and photovoltaic devices. As the global push for renewable energy and energy-efficient technologies intensifies, compounds like this are increasingly studied for their optoelectronic properties.

From a commercial perspective, suppliers and distributors of CAS No. 885949-91-7 often highlight its high purity (>98%) and compliance with international standards such as REACH and GMP. These certifications are critical for buyers in regulated industries, ensuring the compound meets stringent quality and safety requirements. The compound's storage conditions and shelf life are also common queries among purchasers, emphasizing the need for detailed technical documentation.

In summary, 2-Butylbenzo[d]oxazol-5-amine (CAS No. 885949-91-7) represents a compelling example of how tailored molecular design can address diverse industrial and scientific challenges. Its applications span drug development, advanced materials, and sustainable technologies, positioning it as a compound of significant contemporary interest. As research continues to uncover new potentials, its role in innovation is expected to expand further.